5-Bromo-2-ethylaniline Hydrochloride: A Versatile Synthon in Advanced Medicinal Chemistry
5-Bromo-2-ethylaniline Hydrochloride: A Versatile Synthon in Advanced Medicinal Chemistry
Executive Summary
In the landscape of modern drug discovery, the strategic selection of building blocks dictates the efficiency of lead optimization and the pharmacokinetic viability of the final therapeutic agent. 5-Bromo-2-ethylaniline hydrochloride (CAS: 1799421-02-5)[1] has emerged as a highly versatile, multi-functional synthon. Featuring a primary amine, an aryl bromide, and an ortho-ethyl group, this compound offers orthogonal reactivity that enables the rapid construction of complex molecular architectures, including potent antiviral agents and kinase inhibitors[2][3].
As a Senior Application Scientist, I have structured this whitepaper to dissect the physicochemical properties, structural dynamics, and field-proven synthetic protocols associated with this critical intermediate. The methodologies detailed herein are designed as self-validating systems, ensuring high fidelity and reproducibility in your synthetic workflows.
Physicochemical Profiling & Structural Dynamics
The utility of 5-Bromo-2-ethylaniline is significantly enhanced when handled as its hydrochloride salt. The free base (CAS: 14922-91-9)[4] is an electron-rich aniline, which makes it susceptible to rapid air oxidation, leading to degradation and colorimetric shifts (darkening) over time. By protonating the primary amine to form the hydrochloride salt, the lone pair on the nitrogen is sequestered, dramatically increasing the compound's shelf-life, oxidative stability, and solubility in polar protic solvents[5][6].
Quantitative Data Summary
| Property | Value |
| Chemical Name | 5-Bromo-2-ethylaniline hydrochloride |
| CAS Registry Number | 1799421-02-5[1] |
| Free Base CAS Number | 14922-91-9[4] |
| Molecular Formula | C8H11BrClN (C8H10BrN · HCl)[5] |
| Molecular Weight | 236.54 g/mol [5] |
| SMILES | NC1=CC(Br)=CC=C1CC.[H]Cl[5] |
| Storage Conditions | Inert atmosphere (N2/Ar), Cold-chain (2-8°C or -20°C)[5] |
Synthetic Utility & Divergent Pathways
The architectural brilliance of 5-Bromo-2-ethylaniline lies in its tri-functional nature:
-
The Primary Amine: Serves as a nucleophilic anchor for amidation, mesylation, or Buchwald-Hartwig cross-coupling.
-
The Aryl Bromide: Acts as a prime electrophilic site for palladium-catalyzed C-C bond formations (e.g., Suzuki-Miyaura, Sonogashira, or Heck couplings).
-
The Ortho-Ethyl Group: Provides critical steric bulk. In medicinal chemistry, this ethyl group is often utilized to force the resulting aromatic system out of planarity with adjacent rings, tuning the molecule's binding affinity and improving its solubility profile by disrupting crystal lattice packing[2].
Caption: Divergent synthetic pathways of 5-Bromo-2-ethylaniline hydrochloride.
Application in Drug Discovery
Antiviral Agents (Chikungunya Virus Inhibitors)
In the development of benzoannulene inhibitors targeting the Chikungunya virus (CHIKV), 5-Bromo-2-ethylaniline is a critical building block. Researchers utilized this synthon to synthesize compounds that inhibit human dihydroorotate dehydrogenase (DHODH), effectively starving the virus of the pyrimidines necessary for replication[2][7]. The ortho-ethyl group was instrumental in maintaining the precise dihedral angle required for optimal binding within the DHODH active site[2].
Kinase Inhibitors (RIPK2 Inhibitors)
Receptor-interacting serine/threonine-protein kinase 2 (RIPK2) is a key target for inflammatory and autoimmune diseases. 5-Bromo-2-ethylaniline has been heavily utilized in the synthesis of imidazo[1,2-a]pyridine derivatives acting as RIPK2 inhibitors[3][8]. The amine undergoes mesylation, while the bromide is subsequently functionalized to build the extended heterocyclic core required for kinase hinge-binding[3].
Standardized Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems. Causality is explicitly stated so that researchers understand why a step is performed, rather than just how.
Protocol 1: Boc-Protection of the Primary Amine
Adapted from the synthesis of CHIKV benzoannulene inhibitors[2][9].
Objective: Mask the primary amine to prevent unwanted side reactions during subsequent palladium-catalyzed cross-couplings at the bromide site.
Methodology:
-
Base Liberation: Suspend 5-Bromo-2-ethylaniline hydrochloride (1.0 eq) in anhydrous Tetrahydrofuran (THF). Add a mild base such as Triethylamine (TEA) or saturated aqueous NaHCO3.
-
Causality: The hydrochloride salt renders the amine protonated and non-nucleophilic. Neutralization restores the nitrogen's lone pair, activating it for nucleophilic attack.
-
-
Reagent Addition: Under a nitrogen atmosphere, add Di-tert-butyl dicarbonate (Boc-anhydride, 2.0 eq)[2].
-
Causality: Anhydrous conditions and N2 are critical to prevent the hydrolysis of Boc-anhydride by ambient moisture, which would prematurely consume the reagent.
-
-
Thermal Activation: Reflux the reaction mixture for 16 hours[2].
-
Causality: The ortho-ethyl group creates significant steric hindrance around the amine. Room temperature stirring is insufficient; thermal energy (reflux) is required to drive the sterically hindered amidation to completion.
-
-
Workup: Remove the solvent under reduced pressure, dilute with water, and extract with Dichloromethane (DCM). Dry the organic layer over anhydrous Na2SO4, filter, and concentrate[2].
-
Self-Validation (QC): Analyze the crude mixture via Thin-Layer Chromatography (TLC). The starting free amine will stain intensely with ninhydrin (purple/pink), whereas the successful Boc-protected product will be ninhydrin-negative. Confirm via LC-MS (ESI+) by observing the [M+H−tBu]+ fragmentation peak.
Caption: Step-by-step workflow for the Boc-protection of 5-Bromo-2-ethylaniline.
Protocol 2: Mesylation of the Primary Amine
Adapted from the synthesis of RIPK2 inhibitors[3].
Objective: Convert the primary amine into a methanesulfonamide derivative.
Methodology:
-
Reaction Setup: Dissolve 5-bromo-2-ethylaniline (free base, 1.0 eq) and Methanesulfonic anhydride (Ms2O, 2.0 eq) in anhydrous DCM[3].
-
Acid Scavenging: Add Pyridine (3.0 eq) dropwise to the mixture[3].
-
Causality: The reaction generates methanesulfonic acid as a byproduct. If left unneutralized, this strong acid will protonate the unreacted starting material, halting the reaction. Pyridine acts as an acid scavenger, driving the equilibrium forward.
-
-
Incubation: Stir the mixture at 20 °C for 5 hours[3].
-
Purification: Concentrate under reduced pressure to remove DCM and purify the residue via silica gel column chromatography (petroleum ether/ethyl acetate)[3].
-
Self-Validation (QC): Perform LC-MS analysis. The complete disappearance of the starting material peak ( m/z≈200 ) and the appearance of the mesylated product mass validates the protocol's success.
Sources
- 1. 5-Bromo-2-ethylaniline hydrochloride | CymitQuimica [cymitquimica.com]
- 2. Targeting Chikungunya Virus Replication by Benzoannulene Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 3. WO2023239941A1 - Imidazo(1,2-a)pyridine derivatives as ripk2 inhibitors - Google Patents [patents.google.com]
- 4. CAS:14922-91-9, 5-溴-2-乙基苯胺-毕得医药 [bidepharm.com]
- 5. 1799421-02-5|5-Bromo-2-ethylaniline hydrochloride|BLDpharm [bldpharm.com]
- 6. 5-Bromo-2-ethylaniline hydrochloride | C8H11BrClN | CID 91809569 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. pdf.benchchem.com [pdf.benchchem.com]
- 8. WO2023239941A1 - Imidazo(1,2-a)pyridine derivatives as ripk2 inhibitors - Google Patents [patents.google.com]
- 9. pubs.acs.org [pubs.acs.org]
